3-Oxabicyclo[3.1.1]heptan-1-ylmethanamine;hydrochloride

• IUPAC Name: 3-oxabicyclo[3.1.1]heptan-1-ylmethanamine;hydrochloride
• InChI: InChI=1S/C7H13NO.ClH/c8-4-7-1-6(2-7)3-9-5-7;/h6H,1-5,8H2;1H
• InChI Key: ALVPMJUNOMBKIV-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1(COC2)CN.Cl
• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol
• CAS RN: 2503205-45-4

Description

“3-Oxabicyclo[3.1.1]heptan-1-ylmethanamine;hydrochloride” is a chemical compound. The IUPAC name for this compound is "3-oxabicyclo [3.1.1]heptan-1-amine hydrochloride". It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of “3-Oxabicyclo[3.1.1]heptan-1-ylmethanamine;hydrochloride” can be represented by the InChI code: "1S/C7H13NO.ClH/c8-4-7-1-6 (2-7)3-9-5-7;/h6H,1-5,8H2;1H". This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

The molecular weight of “3-Oxabicyclo[3.1.1]heptan-1-ylmethanamine;hydrochloride” is 163.65. It appears as a powder and should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthetic Applications in Medicinal Chemistry

• Bicyclic Morpholine Analogues : A synthetic approach to disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes, related to 3-Oxabicyclo[3.1.1]heptan-1-ylmethanamine;hydrochloride, has been developed. These compounds are analogues of FDA-approved drugs like baclofen and pregabalin, highlighting their potential in medicinal chemistry (Garsi et al., 2022).

Bioisostere Development

• Morpholine-Based Building Blocks : Bridged bicyclic morpholines, akin to 3-Oxabicyclo[3.1.1]heptan-1-ylmethanamine;hydrochloride, are important in medicinal research. Their similarity in lipophilicity to morpholine makes them valuable as bioisosteres (Walker et al., 2012).

Advanced Drug Discovery Building Blocks

• Photochemical Synthesis : The synthesis of substituted 3-azabicyclo[3.2.0]heptanes, structurally related to 3-Oxabicyclo[3.1.1]heptan-1-ylmethanamine;hydrochloride, provides valuable building blocks for drug discovery. This synthesis uses common chemicals and a [2+2]-photochemical cyclization (Denisenko et al., 2017).

Antitumor Activity

• Oxabicyclic Derivatives as Antitumor Agents : Derivatives of 7-oxabicyclo[2.2.1]hept-2-ene, closely related to the chemical structure , have shown potential as antitumor agents in vitro (Anderson et al., 1979).

Neuroprotective Effects

• 5-HT(3) Receptor Antagonists : Compounds structurally related to 3-Oxabicyclo[3.1.1]heptan-1-ylmethanamine;hydrochloride, such as N-(1-azabicyclo[2.2.2.]oct-3-yl)-6-chloro-4-ethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxamide hydrochloride, have shown neuroprotective effects against hydrogen peroxide-induced neurotoxicity, indicating potential therapeutic applications in neuroprotection (Lee et al., 2005).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with the compound are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Appropriate safety measures should be taken while handling this compound.